Cas no 897759-18-1 (2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methoxyphenyl)acetamide
• CAS No: 897759-18-1
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 5833510
• PubChem ID: 16825299
• Update Time: 2025-05-26

2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzoyl-6-ethoxy-4-oxoquinolin-1-yl)-N-(2-methoxyphenyl)acetamide
• 2-(3-benzoyl-6-ethoxy-4-oxoquinolin-1(4H)-yl)-N-(2-methoxyphenyl)acetamide
• 897759-18-1
• 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methoxyphenyl)acetamide
• F1609-0072
• AKOS001820001

• Inchi： 1S/C27H24N2O5/c1-3-34-19-13-14-23-20(15-19)27(32)21(26(31)18-9-5-4-6-10-18)16-29(23)17-25(30)28-22-11-7-8-12-24(22)33-2/h4-16H,3,17H2,1-2H3,(H,28,30)
• InChI Key： WSZZSLMDGGNOLX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CN1C2=C(C=C(OCC)C=C2)C(=O)C(C(=O)C2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methoxyphenyl)acetamide

Introduction to 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methoxyphenyl)acetamide (CAS No. 897759-18-1)

2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methoxyphenyl)acetamide (CAS No. 897759-18-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolones, which are known for their diverse biological activities, including antibacterial, antifungal, and anticancer properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The molecular structure of 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methoxyphenyl)acetamide is characterized by a quinoline core substituted with a benzoyl group at the 3-position, an ethoxy group at the 6-position, and an acetamide moiety linked to the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of extensive study in both academic and industrial settings.

Recent research has highlighted the potential of 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methoxyphenyl)acetamide in the treatment of various diseases. For instance, studies have shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the inhibition of DNA gyrase and topoisomerase IV, enzymes essential for bacterial DNA replication and cell division.

In addition to its antibacterial properties, 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methoxyphenyl)acetamide has been investigated for its antifungal activity. Research has demonstrated that it effectively inhibits the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The antifungal mechanism is thought to involve disruption of fungal cell membrane integrity and inhibition of ergosterol biosynthesis.

The anticancer potential of 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yL)-N-(2-methoxyphenyl)acetamide has also been explored in preclinical studies. In vitro assays have shown that this compound induces apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS), leading to cell death.

To further understand the pharmacological profile of 2-(3-benzoyl-6-eThoxy--oxo--dihydroquinolin--yL)-N--methoxyphenyl)acetamide, researchers have conducted pharmacokinetic studies in animal models. These studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of the compound. Results indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent.

In terms of safety and toxicity, preliminary studies have shown that 2-(3-benzoyl--ethoxy--oxo--dihydroquinolin--yL)-N--methoxyphenyl)acetamide exhibits low toxicity at therapeutic concentrations. However, more comprehensive toxicological evaluations are needed to fully assess its safety profile before advancing to clinical trials.

The synthesis of 2-(3-benzoyl--ethoxy--oxo--dihydroquinolin--yL)-N--methoxyphenyl)acetamide involves several steps and requires careful optimization to achieve high yields and purity. Key synthetic routes include the condensation of appropriate intermediates followed by functional group modifications. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, facilitating its availability for research purposes.

In conclusion, 2-(3-benzoyl--ethoxy--oxo--dihydroquinolin--yL)-N--methoxyphenyl)acetamide (CAS No. 897759-) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.